Cas no 62516-54-5 (Phosphonic acid, (2-bromoethyl)-, bis(2-chloroethyl) ester)

• Product Name: Phosphonic acid, (2-bromoethyl)-, bis(2-chloroethyl) ester
• CAS No: 62516-54-5
• MF: C₆H₁₂BrCl₂O₃P
• MW: 313.941440582275
• CID: 441951
• PubChem ID: 71385647
• Update Time: 2025-04-19

Phosphonic acid, (2-bromoethyl)-, bis(2-chloroethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-bromoethyl)-, bis(2-chloroethyl) ester
• 1-[2-bromoethyl(2-chloroethoxy)phosphoryl]oxy-2-chloroethane
• Bis(2-chloroethyl) (2-bromoethyl)phosphonate
• 62516-54-5
• DTXSID80807872

• Inchi： 1S/C6H12BrCl2O3P/c7-1-6-13(10,11-4-2-8)12-5-3-9/h1-6H2
• InChI Key： DDLUJYDBSYZZGO-UHFFFAOYSA-N
• SMILES： BrCCP(=O)(OCCCl)OCCCl

Computed Properties

• Exact Mass: 311.90856
• Monoisotopic Mass: 311.90845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53